Cas no 1266232-68-1 (2-tert-butyl 3-methyl (3S,7S,8aR)-7-hydroxy-octahydropyrrolo[1,2-a]piperazine-2,3-dicarboxylate)

• Product Name: 2-tert-butyl 3-methyl (3S,7S,8aR)-7-hydroxy-octahydropyrrolo[1,2-a]piperazine-2,3-dicarboxylate
• CAS No: 1266232-68-1
• MF: C₁₄H₂₄N₂O₅
• MW: 300.350764274597
• CID: 5292138
• Update Time: 2026-03-10

2-tert-butyl 3-methyl (3S,7S,8aR)-7-hydroxy-octahydropyrrolo[1,2-a]piperazine-2,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 2-(tert-Butyl) 3-methyl (3S,7S,8aR)-7-hydroxyhexahydropyrrolo[1,2-a]pyrazine-2,3(1H)-dicarboxylate
• 2-(tert-Butyl)3-methyl(3S,7S,8aR)-7-hydroxyhexahydropyrrolo[1,2-a]pyrazine-2,3(1H)-dicarboxylate
• 2-tert-butyl 3-methyl(3S,7S,8aR)-7-hydroxyhexahydropyrrolo[1,2-a]pyrazine-2,3(1H)-dicarboxylate
• 2-tert-butyl 3-methyl (3S,7S,8aR)-7-hydroxy-octahydropyrrolo[1,2-a]piperazine-2,3-dicarboxylate

• Inchi： 1S/C14H24N2O5/c1-14(2,3)21-13(19)16-6-9-5-10(17)7-15(9)8-11(16)12(18)20-4/h9-11,17H,5-8H2,1-4H3/t9-,10+,11+/m1/s1
• InChI Key： ODHUTZNBKWYYAJ-VWYCJHECSA-N
• SMILES： O[C@@H]1CN2C[C@@H](C(=O)OC)N(C(=O)OC(C)(C)C)C[C@H]2C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 420
• XLogP3: 0.5
• Topological Polar Surface Area: 79.3

Additional information on 2-tert-butyl 3-methyl (3S,7S,8aR)-7-hydroxy-octahydropyrrolo[1,2-a]piperazine-2,3-dicarboxylate

2-Tert-Butyl 3-Methyl (3S,7S,8aR)-7-Hydroxy-Octahydropyrrolo[1,2-A]Piperazine-2,3-Dicarboxylate: A Comprehensive Overview

The compound with CAS No. 1266232-68-1, known as 2-tert-butyl 3-methyl (3S,7S,8aR)-7-hydroxy-octahydropyrrolo[1,2-a]piperazine-2,3-dicarboxylate, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of piperazine derivatives and exhibits a unique structure that combines both tert-butyl and methyl substituents with a hydroxyl group in a specific stereochemical configuration. The molecule's structure is characterized by its octahydropyrrolo[1,2-a]piperazine backbone, which contributes to its stability and bioavailability.

Recent studies have highlighted the importance of octahydropyrrolo[1,2-a]piperazine derivatives in drug design due to their ability to interact with various biological targets. The tert-butyl group in this compound plays a crucial role in enhancing the molecule's lipophilicity, which is essential for its absorption and distribution in biological systems. Additionally, the methyl substituent contributes to the molecule's flexibility and stability, making it an attractive candidate for further research in medicinal chemistry.

The stereochemistry of this compound is defined by its (3S,7S,8aR) configuration. This specific arrangement ensures that the hydroxyl group is positioned optimally for hydrogen bonding interactions with target proteins or enzymes. Recent advancements in stereochemical analysis have enabled researchers to better understand how such configurations influence the compound's pharmacokinetic properties. For instance, studies have shown that the (3S,7S,8aR) configuration enhances the compound's selectivity towards certain receptors or enzymes, making it a promising lead for drug development.

The synthesis of 2-tert-butyl 3-methyl (3S,7S,8aR)-7-hydroxy-octahydropyrrolo[1,2-a]piperazine-2,3-dicarboxylate involves a multi-step process that combines organic synthesis techniques such as ring-closing metathesis and stereoselective hydrogenation. Researchers have optimized these steps to achieve high yields and excellent stereochemical control. The use of chiral catalysts has been particularly effective in ensuring the correct configuration of the hydroxyl group and other substituents.

One of the most exciting applications of this compound lies in its potential as a therapeutic agent. Preclinical studies have demonstrated that it exhibits potent activity against several disease models, including neurodegenerative disorders and inflammatory conditions. The dicarboxylate groups on the molecule are believed to play a key role in its ability to modulate cellular signaling pathways involved in these conditions.

Moreover, the compound's unique structure has inspired researchers to explore its use as a building block for more complex molecules. By modifying the substituents on the piperazine backbone or introducing additional functional groups, scientists can create derivatives with enhanced bioactivity or improved pharmacokinetic profiles.

In conclusion, CAS No. 1266232-68-1, or 2-tert-butyl 3-methyl (3S,7S,8aR)-7-hydroxy-octahydropyrrolo[1,2-a]piperazine-2,3-dicarboxylate, represents a significant advancement in organic chemistry and drug discovery. Its versatile structure and promising biological activity make it an invaluable tool for researchers seeking novel therapeutic agents.